3-[(2-Fluorophenyl)methyl]-1-methyl-1-(1-methylpiperidin-4-yl)urea

• IUPAC Name: 3-[(2-fluorophenyl)methyl]-1-methyl-1-(1-methylpiperidin-4-yl)urea
• InChI: InChI=1S/C15H22FN3O/c1-18-9-7-13(8-10-18)19(2)15(20)17-11-12-5-3-4-6-14(12)16/h3-6,13H,7-11H2,1-2H3,(H,17,20)
• InChI Key: DDKYOHLSXHMHJL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C(=O)NCC2=CC=CC=C2F
• Molecular Formula: C15H22FN3O
• Molecular Weight: 279.35 g/mol

Description

3-[(2-Fluorophenyl)methyl]-1-methyl-1-(1-methylpiperidin-4-yl)urea, also known as Compound A, is a synthetic compound that has gained attention in recent years due to its potential use as a pharmaceutical drug. This compound has been shown to have promising effects in the treatment of various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

The mechanism of action of 3-[(2-Fluorophenyl)methyl]-1-methyl-1-(1-methylpiperidin-4-yl)urea A is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in inflammation, cancer, and autoimmune disorders. Specifically, this compound A has been shown to inhibit the activity of NF-κB, a transcription factor that is involved in the regulation of genes that are involved in inflammation and cancer. Additionally, this compound A has been shown to inhibit the activity of STAT3, a transcription factor that is involved in the regulation of genes that are involved in inflammation and cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound A have been studied extensively. It has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. Additionally, this compound A has been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation. Furthermore, this compound A has been shown to have immunomodulatory effects by regulating the activity of immune cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(2-Fluorophenyl)methyl]-1-methyl-1-(1-methylpiperidin-4-yl)urea A in lab experiments is its specificity. This compound A has been shown to have a high degree of specificity for its target molecules, which makes it a useful tool for studying the role of these molecules in disease. Additionally, this compound A has been shown to have low toxicity, which makes it a safe compound to use in lab experiments. However, one of the limitations of using this compound A in lab experiments is its cost. The synthesis of this compound A is a multistep process that requires expertise in organic chemistry, which makes it a costly compound to produce.

Future Directions

There are several future directions for research on 3-[(2-Fluorophenyl)methyl]-1-methyl-1-(1-methylpiperidin-4-yl)urea A. One direction is to further elucidate its mechanism of action. Specifically, more research is needed to understand how this compound A inhibits the activity of NF-κB and STAT3. Additionally, more research is needed to understand the immunomodulatory effects of this compound A. Another direction for research is to study the potential applications of this compound A in the treatment of other diseases, such as infectious diseases and neurodegenerative diseases. Finally, more research is needed to optimize the synthesis of this compound A to make it more cost-effective.

Synthesis Methods

The synthesis of 3-[(2-Fluorophenyl)methyl]-1-methyl-1-(1-methylpiperidin-4-yl)urea A involves a series of chemical reactions that start with the reaction of 2-fluorobenzyl chloride with 1-methyl-4-piperidone to produce 3-(2-fluorobenzyl)-1-methyl-4-piperidone. This intermediate is then reacted with methyl isocyanate to form this compound A. The synthesis of this compound A is a multistep process that requires careful attention to detail and expertise in organic chemistry.

Scientific Research Applications

3-[(2-Fluorophenyl)methyl]-1-methyl-1-(1-methylpiperidin-4-yl)urea A has been shown to have potential applications in the treatment of various diseases. It has been found to have anti-inflammatory effects, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, this compound A has been shown to have anti-cancer effects, making it a potential candidate for the treatment of various types of cancer. Furthermore, this compound A has been shown to have immunomodulatory effects, which make it a potential candidate for the treatment of autoimmune disorders.